Cas no 341015-21-2 (5-(3-Nitrophenyl)-2-thiophenecarboxylic acid)

5-(3-Nitrophenyl)-2-thiophenecarboxylic acid is a heterocyclic organic compound featuring a thiophene core substituted with a 3-nitrophenyl group and a carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The nitro group enhances reactivity for further functionalization, while the carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives. Its well-defined molecular architecture ensures consistency in synthetic applications, and its stability under standard conditions facilitates handling and storage. This compound is particularly valuable in medicinal chemistry for constructing bioactive molecules due to its balanced electronic and steric properties.

5-(3-Nitrophenyl)-2-thiophenecarboxylic acid structure

341015-21-2 structure

Product Name:5-(3-Nitrophenyl)-2-thiophenecarboxylic acid

CAS No:341015-21-2

MF:C₁₁H₇NO₄S

MW:249.242581605911

MDL:MFCD06803028

CID:3057035

PubChem ID:12323334

Update Time:2025-06-08

5-(3-Nitrophenyl)-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-Nitrophenyl)-2-thiophenecarboxylic acid
- 341015-21-2
- 5-(3-nitrophenyl)thiophene-2-carboxylic acid
- CS-0366915
- SCHEMBL6264400
- AKOS004116820
- 5-(3-nitrophenyl)thiophene-2-carboxylicacid
- 4Z-0718
- MFCD06803028
- MDL： MFCD06803028
- Inchi： 1S/C11H7NO4S/c13-11(14)10-5-4-9(17-10)7-2-1-3-8(6-7)12(15)16/h1-6H,(H,13,14)
- InChI Key： GSBHPZWXHNZNTC-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 249.00957888Da
Monoisotopic Mass: 249.00957888Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 111Å²

Experimental Properties

Melting Point: 264-266°

5-(3-Nitrophenyl)-2-thiophenecarboxylic acid Security Information

HazardClass：IRRITANT

5-(3-Nitrophenyl)-2-thiophenecarboxylic acid Pricemore >>

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